2-(4-(ethylthio)phenyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethylsulfanylphenyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C19H17FN2OS2/c1-2-24-16-9-3-13(4-10-16)11-18(23)22-19-21-17(12-25-19)14-5-7-15(20)8-6-14/h3-10,12H,2,11H2,1H3,(H,21,22,23)
• InChI Key: ZIXRTZHYXCLPSF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2OS2
• Molecular Weight: 372.5 g/mol

Description

2-(4-(ethylthio)phenyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide, also known as ETTA, is a chemical compound that has been of great interest to the scientific community due to its potential use in medical research.

Scientific Research Applications

Glutaminase Inhibitors

One study focused on the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These inhibitors have been investigated for their therapeutic potential in attenuating the growth of human lymphoma cells in vitro and in mouse xenograft models, highlighting their potential use in cancer treatment by targeting glutamine metabolism in cancer cells (Shukla et al., 2012).

Antibacterial and Nematicidal Activities

Another research effort synthesized and evaluated a series of N-phenylacetamide derivatives containing 4-arylthiazole moieties for their in vitro antibacterial activities against various bacterial strains. These compounds showed promising antibacterial effects, with one particular derivative exhibiting superior efficacy to traditional antibacterial agents. Additionally, the nematicidal activity against Meloidogyne incognita highlighted the potential agricultural applications of these compounds (Lu et al., 2020).

Antitumor Activity

Research on new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings demonstrated considerable antitumor activity against various cancer cell lines. This study provides insights into the development of benzothiazole-based compounds as potential anticancer agents, highlighting their therapeutic potential in oncology (Yurttaş et al., 2015).

Antimicrobial and Antifungal Activities

Synthesis and characterization of novel thiazole derivatives incorporating the pyrazole moiety were conducted, with these compounds exhibiting significant antimicrobial and antifungal activities. Such findings suggest their potential use in developing new antimicrobial agents to combat resistant bacterial and fungal infections (Saravanan et al., 2010).